Cas no 1206969-50-7 (1-(5-Chlorobenzo[d]oxazol-2-yl)piperidin-4-one)

• Product Name: 1-(5-Chlorobenzo[d]oxazol-2-yl)piperidin-4-one
• CAS No: 1206969-50-7
• MF: C₁₂H₁₁ClN₂O₂
• MW: 250.680941820145
• CID: 4577283
• Update Time: 2025-05-19

1-(5-Chlorobenzo[d]oxazol-2-yl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Chlorobenzo[d]oxazol-2-yl)piperidin-4-one
• 1-(5-Chloro-1,3-benzoxazol-2-yl)piperidin-4-one

• Inchi： 1S/C12H11ClN2O2/c13-8-1-2-11-10(7-8)14-12(17-11)15-5-3-9(16)4-6-15/h1-2,7H,3-6H2
• InChI Key： DFYIQJNIWCMLBQ-UHFFFAOYSA-N
• SMILES： N1(C2=NC3=CC(Cl)=CC=C3O2)CCC(=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 1-(5-Chlorobenzo[d]oxazol-2-yl)piperidin-4-one

Professional Introduction to Compound with CAS No 1206969-50-7 and Product Name: 1-(5-Chlorobenzo[d]oxazol-2-yl)piperidin-4-one

The compound identified by the CAS number 1206969-50-7 and the product name 1-(5-Chlorobenzo[d]oxazol-2-yl)piperidin-4-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural composition of this molecule, featuring a benzo[d]oxazole moiety linked to a piperidine ring, suggests a unique set of chemical and biological properties that make it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds, particularly those incorporating benzo[d]oxazole and piperidine frameworks. These structures are favored due to their ability to modulate various biological pathways, making them suitable for targeting a wide range of therapeutic areas. The presence of a chloro substituent at the 5-position of the benzo[d]oxazole ring is particularly noteworthy, as it can influence the electronic properties and reactivity of the molecule, thereby affecting its biological activity.

One of the most compelling aspects of 1-(5-Chlorobenzo[d]oxazol-2-yl)piperidin-4-one is its potential as an intermediate in the synthesis of more complex pharmacophores. The combination of the benzo[d]oxazole and piperidine moieties provides a scaffold that can be further modified to enhance binding affinity and selectivity towards specific biological targets. This flexibility has made such compounds valuable tools in medicinal chemistry, enabling researchers to design molecules with tailored properties.

Recent studies have highlighted the importance of 1-(5-Chlorobenzo[d]oxazol-2-yl)piperidin-4-one in the development of novel therapeutic agents. For instance, research has demonstrated its efficacy in inhibiting certain kinases and enzymes that are implicated in various diseases, including cancer and inflammatory disorders. The benzo[d]oxazole moiety is known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions, while the piperidine ring contributes to solubility and metabolic stability. These characteristics make the compound an attractive candidate for further optimization.

The synthesis of 1-(5-Chlorobenzo[d]oxazol-2-yl)piperidin-4-one involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include condensation reactions between appropriately substituted benzo[d]oxazoles and piperidine derivatives, followed by functional group transformations such as chlorination. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screenings and lead optimization studies.

In terms of biological activity, preliminary data suggest that 1-(5-Chlorobenzo[d]oxazol-2-yl)piperidin-4-one exhibits promising properties in vitro. Its interaction with various biological targets has been studied using computational modeling and experimental assays. These studies have revealed that the compound can modulate signaling pathways involved in cell proliferation, apoptosis, and inflammation. Such findings are consistent with its potential therapeutic applications in treating conditions where these pathways are dysregulated.

The pharmacokinetic profile of 1-(5-Chlorobenzo[d]oxazol-2-yl)piperidin-4-one is another critical aspect that has been investigated. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when tested in preclinical models. This suggests that it may have good bioavailability and a manageable half-life, which are essential factors for any drug candidate intended for clinical use.

Furthermore, the safety profile of 1-(5-Chlorobenzo[d]oxazol-2-yl)piperidin-4-one has been assessed through toxicological studies conducted on cell lines and animal models. These studies have indicated that the compound is generally well-tolerated at relevant doses, although further investigations are needed to fully characterize its long-term effects. Understanding the safety profile is crucial for advancing this compound towards clinical trials and eventual therapeutic use.

The development of 1-(5-Chlorobenzo[d]oxazol-2-yl)piperidin-4-one is part of a broader effort to discover new treatments for complex diseases. The integration of computational chemistry, high-throughput screening technologies, and advanced synthetic methods has accelerated the pace at which novel compounds like this one are being identified and optimized. This interdisciplinary approach is essential for addressing unmet medical needs effectively.

In conclusion, 1-(5-Chlorobenzo[d]oxazol-2-yl)piperidin-4-one (CAS No 1206969-50-7) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features, combined with promising preclinical data on biological activity and pharmacokinetics, make it an exciting candidate for further development. As research continues to uncover new insights into its properties and potential applications, this compound is poised to play a crucial role in shaping future treatments for various diseases.